Tert-butyl 2-hydroxy-2-(pyridin-3-yl)ethylcarbamate

• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol
• IUPAC Name: tert-butyl N-(2-hydroxy-2-pyridin-3-ylethyl)carbamate
• InChI: InChI=1S/C12H18N2O3/c1-12(2,3)17-11(16)14-8-10(15)9-5-4-6-13-7-9/h4-7,10,15H,8H2,1-3H3,(H,14,16)
• InChI Key: MMTQDKDCEPDQAA-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NCC(C1=CN=CC=C1)O

Description

Tert-butyl 2-hydroxy-2-(pyridin-3-yl)ethylcarbamate is a useful research compound. Its molecular formula is C12H18N2O3 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the product from step (b) (1.30 g) in ethanol (50 ml) was added sodium borohydride (105 mg). The mixture was stirred for 1.5 h then evaporated. Water was added and the mixture extracted twice with ethyl acetate. The combined organic layers were washed (brine) and dried (MgSO4). The solvent was evaporated off to give the sub-title compound (1.35 g) as an oil.